Cas no 30201-38-8 (2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(2-nitrophenyl)hydrazone])

• Product Name: 2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(2-nitrophenyl)hydrazone]
• CAS No: 30201-38-8
• MF: C₁₂H₁₁N₅O₅
• MW: 305.246241807938
• CID: 313464
• PubChem ID: 281531
• Update Time: 2025-04-19

2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(2-nitrophenyl)hydrazone] Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6(1H,3H)-Pyrimidinetetrone,1,3-dimethyl-, 5-[2-(2-nitrophenyl)hydrazone]
• 1,3-dimethyl-5-[(2-nitrophenyl)hydrazinylidene]-1,3-diazinane-2,4,6-trione
• 1,3-Dimethyl-5-(2-nitrophenylhydrazon)-alloxan
• AC1NTJ42
• NSC134364
• NSC-134364
• AKOS003612561
• 30201-38-8
• DTXSID00419193

• Inchi： 1S/C12H11N5O5/c1-15-10(18)9(11(19)16(2)12(15)20)14-13-7-5-3-4-6-8(7)17(21)22/h3-6,18H,1-2H3/b14-13+
• InChI Key： MFHVMXSSDUWSAV-BUHFOSPRSA-N
• SMILES： OC1=C(C(N(C)C(N1C)=O)=O)/N=N/C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.07613
• Monoisotopic Mass: 305.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.56
• Boiling Point: 440.5°C at 760 mmHg
• Flash Point: 220.2°C
• Refractive Index: 1.689
• PSA: 125.22
• LogP: 0.88510